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Compound of Interest

Compound Name: Tetradecanal

Cat. No.: B130844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetradecanal, a saturated long-chain fatty aldehyde, has garnered interest for its potential

antimicrobial properties. This guide provides a comparative analysis of Tetradecanal's
anticipated antimicrobial activity against a backdrop of scientifically validated data for other

aldehydes. While specific minimum inhibitory concentration (MIC) and minimum bactericidal

concentration (MBC) values for Tetradecanal are the subject of ongoing research and not yet

widely published, this document compiles existing data on analogous compounds to offer a

predictive assessment and guide future research.

Comparative Analysis of Antimicrobial Aldehydes
The antimicrobial efficacy of aldehydes is well-documented, with their activity often linked to

their chemical structure. To contextualize the potential of Tetradecanal, this section presents

the antimicrobial activities of other relevant aldehydes against common pathogens.

Table 1: Comparative Antibacterial Activity of Aldehydes (MIC in µg/mL)
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Aldehyde
Staphylococcus
aureus (Gram-
positive)

Escherichia coli
(Gram-negative)

Reference(s)

Tetradecanal Data not available Data not available

Pentadecanal - - [1]

Cinnamaldehyde 128 - 1024 780 - 3120 [2][3]

Benzaldehyde ≥ 1024 > 1024 [3]

Glutaraldehyde - - [4]

Note: A lower MIC value indicates greater antimicrobial activity. "-" indicates data not available

in the cited sources for the specific organism.

Table 2: Comparative Antifungal Activity of Aldehydes (MIC in µg/mL)

Aldehyde Candida albicans (Yeast) Reference(s)

Tetradecanal Data not available

Cinnamaldehyde -

Benzaldehyde -

Glutaraldehyde -

Tea Tree Oil (contains

aldehydes)
91.2 [5]

Note: While not a pure aldehyde, Tea Tree Oil is included for its known antifungal properties

attributed in part to its aldehyde constituents.

Mechanism of Action: Disrupting the Microbial
Barrier
The primary antimicrobial mechanism of long-chain aldehydes is believed to be the disruption

of the microbial cell membrane. Their lipophilic nature allows them to intercalate into the lipid
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bilayer, leading to a loss of membrane integrity, leakage of intracellular components, and

ultimately, cell death.[6]
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Start: Prepare Tetradecanal Stock Solution

Perform Serial Dilutions in 96-well Plate

Inoculate Wells

Prepare Standardized Microbial Inoculum

Incubate Plate (18-48h)

Determine MIC (Lowest concentration with no growth)

Subculture from clear wells onto Agar Plates

For MBC

End

MIC ConfirmedIncubate Agar Plates

Determine MBC (Lowest concentration with ≥99.9% killing)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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